4-Phenoxy-benzenepropanal

• CAS RN: 54954-44-8
• Molecular Formula: C15H14O2
• Molecular Weight: 226.27 g/mol
• IUPAC Name: 3-(4-phenoxyphenyl)propanal
• InChI: InChI=1S/C15H14O2/c16-12-4-5-13-8-10-15(11-9-13)17-14-6-2-1-3-7-14/h1-3,6-12H,4-5H2
• InChI Key: YWWSTWLNICEXHR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)CCC=O
• synonyms: 3-(4-Phenoxyphenyl)propanal_x000B_

Description

4-Phenoxy-benzenepropanal is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that is primarily used for research purposes, and its unique properties make it an ideal candidate for further investigation.

Mechanism Of Action

The mechanism of action of 4-Phenoxy-benzenepropanal is not fully understood. However, it is believed to act as an inhibitor of certain enzymes and receptors in the body. This property makes it an attractive target for further investigation as a potential therapeutic agent.

Biochemical And Physiological Effects

Studies have shown that 4-Phenoxy-benzenepropanal has a range of biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and antitumor properties. It has also been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease.

Advantages And Limitations For Lab Experiments

One of the main advantages of 4-Phenoxy-benzenepropanal is its versatility in laboratory experiments. It can be used as a starting material for the synthesis of other compounds, and its unique properties make it an ideal candidate for further investigation. However, its limitations include its potential toxicity and the need for specialized equipment and techniques for its synthesis and purification.

Future Directions

There are several future directions for research on 4-Phenoxy-benzenepropanal. One area of interest is its potential use in the development of novel drugs for the treatment of various diseases. Another area of investigation is its potential use in the development of new materials, such as polymers and nanoparticles. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 4-Phenoxy-benzenepropanal involves several steps, including the reaction of benzaldehyde with 4-hydroxypropiophenone, followed by the addition of sodium hydroxide and hydrochloric acid. The resulting compound is then purified using various techniques, such as column chromatography and recrystallization.

Scientific Research Applications

4-Phenoxy-benzenepropanal has been extensively studied for its potential applications in scientific research. One of its primary uses is as a starting material for the synthesis of other compounds. It has also been investigated for its potential use as a building block for the development of novel drugs.